Cas no 56605-40-4 (Acetonitrile, [(4-chloro-6-methyl-2-pyrimidinyl)thio]-)

• Product Name: Acetonitrile, [(4-chloro-6-methyl-2-pyrimidinyl)thio]-
• CAS No: 56605-40-4
• MF: C₇H₆ClN₃S
• MW: 199.660638332367
• CID: 348396
• PubChem ID: 12228966
• Update Time: 2025-04-19

Acetonitrile, [(4-chloro-6-methyl-2-pyrimidinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-chloro-6-methyl-2-pyrimidinyl)thio]-
• 2-(4-chloro-6-methylpyrimidin-2-yl)sulfanylacetonitrile
• DTXSID30481429
• 2-((4-Chloro-6-methylpyrimidin-2-yl)thio)acetonitrile
• YLYYDYAXKKTQNV-UHFFFAOYSA-N
• 56605-40-4
• (4-Chloro-6-Methyl-2-Pyrimidinylthio)Acetonitrile
• SCHEMBL11833478
• (4-chloro-6methyl-2-pyrimidinylthio)aceto nitrile

• Inchi： 1S/C7H6ClN3S/c1-5-4-6(8)11-7(10-5)12-3-2-9/h4H,3H2,1H3
• InChI Key： YLYYDYAXKKTQNV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC(=N1)SCC#N

Computed Properties

• Exact Mass: 198.99728
• Monoisotopic Mass: 198.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 49.57